Cas no 1782272-74-5 (3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: 3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1782272-74-5
• MF: C₅H₄O₅
• MW: 144.082262039185
• CID: 6064145
• PubChem ID: 84049177
• Update Time: 2025-05-20

3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid
• 2,4-Dioxabicyclo[3.1.0]hexane-6-carboxylic acid, 3-oxo-
• EN300-7238507
• 1782272-74-5

• Inchi： 1S/C5H4O5/c6-4(7)1-2-3(1)10-5(8)9-2/h1-3H,(H,6,7)
• InChI Key： SQTWQYUHQOQHNY-UHFFFAOYSA-N
• SMILES： C12C(C1C(O)=O)OC(=O)O2

Computed Properties

• Exact Mass: 144.00587322g/mol
• Monoisotopic Mass: 144.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.839±0.06 g/cm3(Predicted)
• Boiling Point: 518.6±43.0 °C(Predicted)
• pka: 3.31±0.20(Predicted)

Additional information on 3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid

3-Oxo-2,4-Dioxabicyclo[3.1.0]Hexane-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1782272-74-5, known as 3-Oxo-2,4-Dioxabicyclo[3.1.0]Hexane-6-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a six-membered ring system with two oxygen atoms in the 2 and 4 positions, creating a dioxabicyclo framework. The presence of a ketone group (oxo) at the 3-position and a carboxylic acid group at the 6-position further enhances its functional diversity, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled researchers to explore novel pathways for the synthesis of 3-Oxo-2,4-Dioxabicyclo[3.1.0]Hexane-6-Carboxylic Acid. One such approach involves the use of ring-closing metathesis, which allows for the formation of the bicyclic structure with high efficiency and selectivity. This method not only simplifies the synthesis process but also opens up possibilities for incorporating additional functional groups into the molecule, thereby expanding its potential applications.

The structural uniqueness of this compound makes it an attractive candidate for drug discovery efforts. Its bicyclic framework is reminiscent of certain natural products, suggesting that it may possess bioactive properties that could be harnessed for therapeutic purposes. Recent studies have focused on evaluating its potential as a modulator of enzyme activity, particularly in pathways related to inflammation and cellular stress responses.

In addition to its pharmacological applications, 3-Oxo-2,4-Dioxabicyclo[3.1.0]Hexane-6-Carboxylic Acid has shown promise in materials science due to its ability to form stable metal complexes with transition metals such as copper and zinc. These complexes exhibit interesting magnetic properties and have been proposed as candidates for use in advanced magnetic storage devices.

From an environmental perspective, researchers are investigating the biodegradability of this compound under various conditions to assess its potential impact on ecosystems if used on an industrial scale.

In conclusion, 3-Oxo-2,4-Dioxabicyclo[3.1.0]Hexane-6-Carboxylic Acid represents a fascinating intersection of organic chemistry and material science with promising applications across multiple disciplines.